molecular formula C31H38N2O5S B12738060 Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)- CAS No. 181869-09-0

Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)-

Cat. No.: B12738060
CAS No.: 181869-09-0
M. Wt: 550.7 g/mol
InChI Key: SAWLHUGNDHWIOE-XLKTXGMISA-N
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Description

Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)- is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. Its unique structure, which includes multiple functional groups, makes it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the benzenepentanamide backbone, the introduction of the indenyl group, and the addition of the sulfonyl and hydroxy groups. Typical reaction conditions may include the use of catalysts, specific temperature and pressure settings, and purification techniques such as chromatography.

Industrial Production Methods

Industrial production methods for such complex compounds often involve optimization of the synthetic routes to increase yield and purity. This may include the use of automated synthesis equipment, large-scale reactors, and advanced purification methods.

Chemical Reactions Analysis

Types of Reactions

This compound may undergo various types of chemical reactions, including:

    Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

    Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

    Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions will depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound may be used as a building block for more complex molecules or as a reagent in various reactions.

Biology

In biology, it may be studied for its potential effects on biological systems, including its interactions with proteins and enzymes.

Medicine

In medicine, this compound could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry

In industry, it may be used in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of this compound would involve its interaction with specific molecular targets, such as enzymes or receptors. These interactions may trigger a cascade of biochemical events, leading to the observed effects. The pathways involved could include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other benzenepentanamides or indenyl derivatives. These compounds may share some structural features but differ in their functional groups or stereochemistry.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and stereochemistry, which may confer unique properties and applications.

Conclusion

Benzenepentanamide, N-((1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl)-2-(((1,1-dimethylethyl)amino)sulfonyl)-gamma-hydroxy-alpha-(phenylmethyl)-, (alphaR,gammaS)- is a complex and intriguing compound with potential applications in various scientific fields

Properties

CAS No.

181869-09-0

Molecular Formula

C31H38N2O5S

Molecular Weight

550.7 g/mol

IUPAC Name

(2R,4S)-2-benzyl-5-[2-(tert-butylsulfamoyl)phenyl]-4-hydroxy-N-[(2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pentanamide

InChI

InChI=1S/C31H38N2O5S/c1-31(2,3)33-39(37,38)28-16-10-8-14-23(28)18-25(34)19-24(17-21-11-5-4-6-12-21)30(36)32-29-26-15-9-7-13-22(26)20-27(29)35/h4-16,24-25,27,29,33-35H,17-20H2,1-3H3,(H,32,36)/t24-,25-,27-,29?/m1/s1

InChI Key

SAWLHUGNDHWIOE-XLKTXGMISA-N

Isomeric SMILES

CC(C)(C)NS(=O)(=O)C1=CC=CC=C1C[C@H](C[C@@H](CC2=CC=CC=C2)C(=O)NC3[C@@H](CC4=CC=CC=C34)O)O

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC=CC=C1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O

Origin of Product

United States

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